4-ethoxy-1-(4-fluorophenyl)-N-(p-tolyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-(4-methylphenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H18FN3O2/c1-3-25-17-12-23(16-10-6-14(20)7-11-16)22-18(17)19(24)21-15-8-4-13(2)5-9-15/h4-12H,3H2,1-2H3,(H,21,24)
• InChI Key: SLUISVCUYLDBGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NC2=CC=C(C=C2)C)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol

Description

4-ethoxy-1-(4-fluorophenyl)-N-(p-tolyl)-1H-pyrazole-3-carboxamide, also known as EFPPT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EFPPT belongs to the class of pyrazole carboxamides and has been synthesized using various methods.

Scientific Research Applications

Structural Analysis and Synthesis Techniques

Research on similar pyrazole compounds demonstrates advanced techniques in structural analysis and synthesis. For instance, studies have investigated the geometric parameters of N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides, revealing interactions that could influence the compound's reactivity and stability (Köysal et al., 2005). Similarly, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide highlights methods for introducing fluorine atoms, which could be applicable to synthesizing the compound of interest (Katoch-Rouse & Horti, 2003).

Potential Therapeutic Applications

Research into pyrazole carboxamides has explored their therapeutic potential. Pyrazole carboxamide derivatives, for instance, have been evaluated for their fungicidal and nematocidal activities, suggesting potential agricultural applications for similar compounds (Zhao et al., 2017). Additionally, the synthesis and evaluation of a library of 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides for biological activity highlight the diverse potential uses of pyrazole carboxamides in medicinal chemistry (Donohue et al., 2002).

Advanced Materials and Sensors

Pyrazole derivatives have been investigated for their application in advanced materials and sensors. For example, fluorescent pH sensors constructed from heteroatom-containing luminogens with tunable aggregation-induced emission (AIE) and intramolecular charge transfer (ICT) characteristics could be developed based on modifications of the pyrazole structure (Yang et al., 2013). Such compounds demonstrate potential for environmental monitoring and biomedical diagnostics.

Corrosion Inhibition

The study of pyran derivatives for acid corrosion inhibition provides insights into the potential application of pyrazole derivatives in protecting metals from corrosion, which is crucial in industrial settings (Saranya et al., 2020). This research suggests that modifying the pyrazole compound could lead to effective corrosion inhibitors.